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Compound of Interest

Compound Name: 3-Amino-2-chlorobenzylamine

Cat. No.: B15328617

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

In the pursuit of novel chemical entities for drug discovery and development, a comprehensive
understanding of available building blocks is paramount. This technical guide addresses the
chemical identity and properties of "3-Amino-2-chlorobenzylamine.”" However, extensive
database searches indicate that this specific substitution pattern is not a readily available or
well-documented compound. Therefore, this guide focuses on providing a detailed comparative
analysis of its closely related and commercially available isomers: 2-Chlorobenzylamine and 3-
Chlorobenzylamine. This document serves as a vital resource for researchers, offering key
identifiers, physicochemical properties, and a logical workflow for their potential application in
synthetic chemistry.

Introduction

Chlorinated benzylamines are a class of organic compounds that serve as versatile
intermediates in the synthesis of a wide range of biologically active molecules. The presence of
a chlorine atom on the benzene ring and an aminomethyl group provides multiple reaction sites
for further chemical modifications, making them valuable synthons in medicinal chemistry. This
guide aims to provide a centralized repository of technical information on key isomers within
this chemical family to aid researchers in their synthetic endeavors.
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Comparative Analysis of 2-Chlorobenzylamine and
3-Chlorobenzylamine

While data for 3-Amino-2-chlorobenzylamine is not readily available, a wealth of information

exists for its structural isomers. The following tables summarize the key identifiers and

physicochemical properties of 2-Chlorobenzylamine and 3-Chlorobenzylamine, facilitating a

clear comparison for researchers selecting building blocks for their synthetic pathways.

Table 1: Chemical Identifiers
Identifier 2-Chlorobenzylamine 3-Chlorobenzylamine
CAS Number 89-97-4[1][2] 4152-90-3[3][4]
(2 -
IUPAC Name ) chlorophenyl)methanamine[4]
chlorophenyl)methanamine[1] 5]
) m-Chlorobenzylamine, 1-(3-
Synonyms o-Chlorobenzylamine

chlorophenyl)methanamine[3]

Chemical Formula

C7HsCIN[1]

C7HsCIN[3][4]

PubChem CID

66648[1]

77802[4][5]

Canonical SMILES

C1=CC=C(C(=C1)CN)CI

C1=CC(=CC(=C1)C\CN[4][5]

InChl Key

KDDNKZCVYQDGKE-
UHFFFAOYSA-N

BJFPYGGTDAYECS-
UHFFFAOYSA-N[3][4]

Table 2: Physicochemical Properties
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Property 2-Chlorobenzylamine 3-Chlorobenzylamine
Molecular Weight 141.60 g/mol [1] 141.60 g/mol

Colorless to pale yellow Clear colorless to light yellow
Appearance o o

liquid[2] liquid[3]
Boiling Point 103-104 °C at 11 mmHg 110-112 °C at 17 mmHg
Density 1.173 g/mL at 25 °C 1.159 g/mL at 25 °C
Refractive Index n20/D 1.562 (lit.) n20/D 1.559 (lit.)

Experimental Considerations

The reactivity of the amine and the chloro-substituted aromatic ring are the primary
considerations for synthetic chemists. The position of the chlorine atom influences the
electronic properties of the benzene ring and, consequently, its reactivity in electrophilic
aromatic substitution reactions. Similarly, the basicity of the amino group can be subtly affected
by the position of the electron-withdrawing chlorine atom.

Logical Workflow for Synthetic Application

The following diagram illustrates a generalized workflow for the utilization of chlorinated
benzylamines as intermediates in a synthetic research project. This workflow is applicable to
both 2-Chlorobenzylamine and 3-Chlorobenzylamine.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2-Chlorobenzylamine
https://www.nbinno.com/article/pharmaceutical-intermediates/chemical-profile-2-chlorobenzylamine-properties-safety-kw
https://www.thermofisher.com/order/catalog/product/297570250
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15328617?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Generalized Synthetic Workflow for Chlorinated Benzylamines

2-Chlorobenzylamine 3-Chlorobenzylamine
(CAS: 89-97-4) (CAS: 4152-90-3)
Functional Group Transformation Coupling Reactions
(e.g., Acylation, Alkylation) (e.g., Suzuki, Buchwald-Hartwig)
wation & Arfyxis/
Chromatography

(e.g., Column, HPLC)

Spectroscopic Characterization
(e.g., NMR, MS)

Final BRroduct

Target Molecule

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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